Cas no 71929-17-4 (1H-Imidazolium,1-(2-carboxyethyl)-2-(heptadecenyl)-4,5-dihydro-1-(2-hydroxyethyl)-, hydroxide,monosodium salt (9CI))

1H-Imidazolium,1-(2-carboxyethyl)-2-(heptadecenyl)-4,5-dihydro-1-(2-hydroxyethyl)-, hydroxide,monosodium salt (9CI) structure
71929-17-4 structure
Product Name:1H-Imidazolium,1-(2-carboxyethyl)-2-(heptadecenyl)-4,5-dihydro-1-(2-hydroxyethyl)-, hydroxide,monosodium salt (9CI)
CAS No:71929-17-4
MF:C25H48N2NaO4
MW:463.649398803711
CID:567226
PubChem ID:92041371
Update Time:2025-04-19

1H-Imidazolium,1-(2-carboxyethyl)-2-(heptadecenyl)-4,5-dihydro-1-(2-hydroxyethyl)-, hydroxide,monosodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazolium,1-(2-carboxyethyl)-2-(heptadecenyl)-4,5-dihydro-1-(2-hydroxyethyl)-, hydroxide,monosodium salt (9CI)
    • sodium 1-(2-carboxyethyl)-2-(heptadecenyl)-4,5-dihydro-1-(2-hydroxyethyl)-1H-imidazolium hydroxide
    • sodium 3-[2-heptadec-1-enyl-1-(2-hydroxyethyl)-4,5-dihydroimidazol-1-ium-1-yl]propanoic acid hydroxide
    • 71929-17-4
    • EINECS 276-189-0
    • Inchi: 1S/C25H46N2O3.Na.H2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24-26-19-21-27(24,22-23-28)20-18-25(29)30;;/h16-17,28H,2-15,18-23H2,1H3;;1H2/q;+1;/b17-16+;;
    • InChI Key: LYGPISBMVMWXQI-WXIBIURSSA-N
    • SMILES: [Na+].OCC[N+]1(C(/C=C/CCCCCCCCCCCCCCC)=NCC1)CCC(=O)O.[OH-]

Computed Properties

  • Exact Mass: 463.35144
  • Monoisotopic Mass: 463.35117730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 20
  • Complexity: 507
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.9Ų

Experimental Properties

  • PSA: 99.89
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